![molecular formula C18H20N2O7S2 B2355993 N-(3-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide CAS No. 568543-08-8](/img/structure/B2355993.png)
N-(3-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
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Overview
Description
The compound “N-(3-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals due to its polarity and ability to form hydrogen bonds . The compound also contains a sulfonamide group, which is a functional group that is found in many antibiotics .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the morpholine ring and the introduction of the sulfonamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Key features would likely include the morpholine ring, the sulfonamide group, and the benzodioxine ring .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the morpholine ring might undergo reactions with electrophiles, and the sulfonamide group could potentially be hydrolyzed under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar morpholine ring and the sulfonamide group would likely make the compound soluble in polar solvents .Scientific Research Applications
Antibacterial Applications
Sulfonamides, including N-(3-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, are a significant class of synthetic antibiotics used for therapy against bacterial infections caused by various microorganisms. These compounds have been the cornerstone of antibacterial therapy before the widespread use of penicillin and remain essential for treating multiple infectious diseases due to their broad-spectrum antibacterial properties (Gulcin & Taslimi, 2018).
Anticancer Activity
Sulfonamide compounds exhibit potential as anticancer agents. Their utility extends into the realm of oncology, where they have been investigated for their efficacy against various cancer types. The structural motif of sulfonamides facilitates the design of drugs with specific actions against tumor cells, highlighting their importance in the development of novel therapeutic strategies for cancer treatment (Carta, Scozzafava, & Supuran, 2012).
Environmental and Water Treatment Technologies
Sulfonamides, due to their widespread use, have raised concerns regarding their environmental impact and the development of water treatment technologies to mitigate their effects. Advanced oxidation processes (AOPs), including the use of redox mediators and biochar, have been proposed as effective methods for the degradation of sulfonamides in water treatment processes. These approaches aim to eliminate the ecotoxicity of sulfonamides, ensuring the safety of aquatic ecosystems and human health (Li et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact withIntegrin alpha-L , a protein involved in cell adhesion and cell-surface mediated signaling .
Mode of Action
This could result in altered cell signaling or other cellular processes .
Biochemical Pathways
Given the potential target of this compound, it may influence pathways related tocell adhesion and cell-surface mediated signaling .
Pharmacokinetics
Similar compounds have been found to be metabolized byCYP3A4 Cytochrome , a key enzyme involved in drug metabolism .
Result of Action
Given the potential target and mode of action, this compound could potentially alter cell signaling or other cellular processes .
Safety and Hazards
Properties
IUPAC Name |
N-(3-morpholin-4-ylsulfonylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O7S2/c21-28(22,15-4-5-17-18(13-15)27-11-10-26-17)19-14-2-1-3-16(12-14)29(23,24)20-6-8-25-9-7-20/h1-5,12-13,19H,6-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMJNBXCSDIUYDK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O7S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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